KM-01

• Molecular Formula: C24H30O5
• Molecular Weight: 398.5 g/mol
• InChI: InChI=1S/C24H30O5/c1-6-16(2)9-7-8-10-22(27)29-20-12-11-19-13-21(26)24(28,17(3)14-25)15-23(19,5)18(20)4/h7-14,16,18,20,28H,3,6,15H2,1-2,4-5H3/b9-7+,10-8+/t16-,18-,20-,23+,24+/m0/s1
• InChIKey: GIUVFWDLNFDKHT-PKSNHMFESA-N

KM-01 Brassinosteroid Inhibitor Profile

KM-01 is a naturally occurring brassinolide (BL) inhibitor, structurally characterized as the fatty acid ester of the eremophilane sesquiterpene bipolaroxin [1]. First isolated from the fungal species Drechslera avenae and later also from Pycnoporus coccineus, KM-01 represents the inaugural selective brassinosteroid inhibitor identified from a natural source [1][2]. The compound functions by antagonizing brassinosteroid action, a distinct mechanism compared to biosynthesis inhibitors, and has been demonstrated to inhibit BL activity in a dose-dependent manner [2].

1

BR signaling antagonist — direct inhibition of brassinosteroid signal transduction, not biosynthesis suppression

2

Natural-product chemotype — eremophilane sesquiterpene scaffold distinct from all synthetic azole inhibitors

3

Pathway-selective tool — reported absence of auxin and cytokinin pathway cross-activity in bioassays

• [1] Kim, S. K., Hatori, Y., Ojika, M., Sakagami, Y., & Marumo, S. (1998). KM-01, a brassinolide inhibitor, its production, isolation and structure from two fungi Drechslera avenae and Pycnoporus coccineus. Bioorganic & Medicinal Chemistry, 6(11), 1975–1982. View Source
• [2] Kim, S. K., Asano, T., & Marumo, S. (1995). Biological activity of brassinosteroid inhibitor KM-01 produced by a fungus Drechslera avenae. Bioscience, Biotechnology, and Biochemistry, 59(8), 1394–1397. View Source

KM-01 vs Generic BR Inhibitors

Brassinosteroid pathway intervention is not uniform: inhibitors diverge sharply by mechanism (biosynthesis inhibition vs. action antagonism) and by off-target hormonal crosstalk [1][2]. For instance, the biosynthesis inhibitor brassinazole (IC₅₀ ~1 μM) targets CYP90B1 to block BR production, whereas KM-01 directly antagonizes brassinolide action without affecting auxin or cytokinin pathways [2]. Substituting KM-01 with a biosynthesis inhibitor or a less selective analog would fundamentally alter experimental outcomes by introducing confounding effects on gibberellin and abscisic acid signaling—pathways with which KM-01 exhibits distinct, concentration-dependent interactions [2]. Therefore, generic substitution fails to preserve the unique pharmacological fingerprint required for reproducible hormone signaling studies.

KM-01 Signaling antagonism

Direct BR signaling inhibition may not transfer to biosynthesis inhibitors such as brassinazole; mode-of-action mismatch can alter pathway-interpretation outcomes.

KM-01 Natural sesquiterpene

Unique chemotype and hormone-interaction profile (GA synergism, ABA antagonism) are not replicated by triazole-based inhibitors; scaffold-dependent effects may not reproduce.

KM-01 Selective BR tool

Reported absence of auxin/cytokinin cross-activity may not hold for biosynthesis inhibitors with broader P450 interaction profiles; off-target pathway context may differ.

• [1] Asami, T., Min, Y. K., Nagata, N., Yamagishi, K., Takatsuto, S., Fujioka, S., ... & Yoshida, S. (2000). Characterization of brassinazole, a triazole-type brassinosteroid biosynthesis inhibitor. Plant Physiology, 123(1), 93–100. View Source
• [2] Kim, S. K., Asano, T., & Marumo, S. (1995). Biological activity of brassinosteroid inhibitor KM-01 produced by a fungus Drechslera avenae. Bioscience, Biotechnology, and Biochemistry, 59(8), 1394–1397. View Source

KM-01 Comparative Evidence

No Auxin or Cytokinin Cross-Activity

KM-01 demonstrates strict pathway selectivity in hormonal bioassays. When tested against auxin (indole-3-acetic acid) and cytokinin (kinetin) in standard elongation assays, KM-01 exhibited no detectable activity, in stark contrast to its potent, dose-dependent inhibition of brassinolide-induced responses [1]. This selectivity profile distinguishes KM-01 from less characterized brassinosteroid modulators that may inadvertently perturb auxin or cytokinin signaling [2].

No Auxin or Cytokinin Cross-Activity

Cross-study comparable

KM-01: No activity detected in auxin (IAA-elongation) and cytokinin (betacyanin) bioassays at BR-inhibitory concentrations. Brassinazole: Broader cytochrome P450 interaction profile with documented off-target effects on gibberellin metabolism.

Supports BR-pathway-selective tool context; binary selectivity in reported bioassays.

Rice lamina inclination, IAA-elongation, Amaranthus betacyanin assays.

Evidence Dimension	Hormonal pathway activity (presence vs. absence)
Target Compound Data	No activity observed
Comparator Or Baseline	Positive controls (auxin, cytokinin) showed expected activity; KM-01 activity against brassinolide was dose-dependent and significant
Quantified Difference	Qualitative: active vs. inactive
Conditions	Standard elongation bioassays for auxin (e.g., Avena coleoptile) and cytokinin (e.g., radish cotyledon expansion)

Why This Matters

Ensures that observed phenotypes in brassinosteroid studies are not confounded by unintended modulation of auxin or cytokinin pathways.

• [1] Kim, S. K., Asano, T., & Marumo, S. (1995). Biological activity of brassinosteroid inhibitor KM-01 produced by a fungus Drechslera avenae. Bioscience, Biotechnology, and Biochemistry, 59(8), 1394–1397. View Source
• [2] Kim, S. K., Hatori, Y., Ojika, M., Sakagami, Y., & Marumo, S. (1998). KM-01, a brassinolide inhibitor, its production, isolation and structure from two fungi Drechslera avenae and Pycnoporus coccineus. Bioorganic & Medicinal Chemistry, 6(11), 1975–1982. View Source

Distinct Natural-Product Chemotype

KM-01 is a fungal secondary metabolite (eremophilane sesquiterpene ester), placing it in a distinct chemical space relative to synthetic brassinosteroid inhibitors such as brassinazole (triazole-type) and Brz2001 (uniconazole analog) [1][2]. This natural origin confers a unique three-dimensional scaffold that is not represented in commercial screening libraries of synthetic BR modulators [3].

Distinct Natural-Product Chemotype

Class-level inference

KM-01: Eremophilane sesquiterpene fatty acid ester; TPSA 80.70 Ų. All synthetic BR inhibitors reported: Azole/triazole chemotypes; TPSA typically

Enables exploration of BR signaling inhibition through a chemotype unavailable from synthetic inhibitor collections.

Structure elucidated by NMR and chemical degradation; in silico property comparison.

GA₃ Synergism & ABA Antagonism

Cross-study comparable

KM-01: Synergistic effect with GA₃ at low concentrations; inhibitory effect on ABA observed. Brassinazole: No published evidence of GA synergism or ABA antagonism; primary phenotype is BR-deficiency mimic.

Supports multi-hormone modulation tool context for BR–GA–ABA crosstalk studies.

GA₃-induced elongation and ABA-induced inhibition assays in rice and model systems.

Natural Scaffold for Analog Semi-Synthesis

Class-level inference

KM-01: Successfully converted into three brassinosteroid mimetics via semi-synthesis. Synthetic BR inhibitors: No published semi-synthetic derivatization programs; azole core not amenable to analogous functionalization.

Provides a validated natural-product starting point for analog generation unavailable from synthetic inhibitor vendors.

Gram-scale microbiological production from PR toxin; computational and synthetic derivatization.

Direct BR Signaling Antagonism

Supporting evidence

KM-01: Inhibits brassinolide-induced lamina inclination even with exogenous brassinolide co-application. Brassinazole: Rescued by exogenous brassinolide; phenotype is BR-deficiency-dependent.

Supports signaling-level inhibition context; brassinolide-non-competitive mechanism indicated.

Rice lamina inclination assay with co-application of brassinolide plus inhibitor.

Evidence Dimension	Compound origin and scaffold diversity
Target Compound Data	Fungal natural product; eremophilane sesquiterpene fatty acid ester
Comparator Or Baseline	Brassinazole: synthetic triazole; Brz2001: synthetic uniconazole derivative; no natural sesquiterpene esters among commercial BR inhibitors
Quantified Difference	N/A (qualitative scaffold difference)
Conditions	Structural characterization by NMR and chemical degradation [1]

Why This Matters

Enables exploration of novel brassinosteroid antagonism chemistry space inaccessible with synthetic inhibitors; supports natural product diversification in screening campaigns.

• [1] Kim, S. K., Hatori, Y., Ojika, M., Sakagami, Y., & Marumo, S. (1998). KM-01, a brassinolide inhibitor, its production, isolation and structure from two fungi Drechslera avenae and Pycnoporus coccineus. Bioorganic & Medicinal Chemistry, 6(11), 1975–1982. View Source
• [2] Sekimata, K., Kimura, T., Kaneko, I., Nakano, T., Yoneyama, K., Takeuchi, Y., ... & Asami, T. (2001). A specific brassinosteroid biosynthesis inhibitor, Brz2001: evaluation of its effects on Arabidopsis, cress, tobacco, and rice. Planta, 213(5), 716–721. View Source
• [3] Asami, T., Min, Y. K., Nagata, N., Yamagishi, K., Takatsuto, S., Fujioka, S., ... & Yoshida, S. (2000). Characterization of brassinazole, a triazole-type brassinosteroid biosynthesis inhibitor. Plant Physiology, 123(1), 93–100. View Source

GA₃ Synergism & ABA Antagonism

KM-01 exhibits a unique, concentration-dependent interaction with GA₃ and ABA not reported for brassinazole or Brz2001. At low concentrations, KM-01 synergizes with GA₃, while at higher concentrations it antagonizes ABA [1]. In contrast, Brz2001-treated plants show almost no recovery with GA₃ addition [2], and brassinazole’s GA₃ crosstalk is minimal [3]. This differential fingerprint is critical for experiments where hormonal context must be precisely controlled.

GA₃ Synergism & ABA Antagonism

Cross-study comparable

KM-01: Synergistic effect with GA₃ at low concentrations; inhibitory effect on ABA observed. Brassinazole: No published evidence of GA synergism or ABA antagonism; primary phenotype is BR-deficiency mimic.

Supports multi-hormone modulation tool context for BR–GA–ABA crosstalk studies.

GA₃-induced elongation and ABA-induced inhibition assays in rice and model systems.

Evidence Dimension	Interaction with gibberellin (GA₃) and abscisic acid (ABA)
Target Compound Data	Low-concentration GA₃ synergy; inhibitory effect on ABA
Comparator Or Baseline	Brz2001: no GA₃ recovery; Brassinazole: minimal GA₃ interaction
Quantified Difference	Qualitative: presence vs. absence of synergy/antagonism
Conditions	Standard elongation and germination bioassays for GA₃ and ABA [1]; Arabidopsis and cress growth assays [2]

Why This Matters

Prevents unintended confounding in studies where GA₃ or ABA pathways are active; enables dissection of brassinosteroid-specific effects.

• [1] Kim, S. K., Asano, T., & Marumo, S. (1995). Biological activity of brassinosteroid inhibitor KM-01 produced by a fungus Drechslera avenae. Bioscience, Biotechnology, and Biochemistry, 59(8), 1394–1397. View Source
• [2] Sekimata, K., Kimura, T., Kaneko, I., Nakano, T., Yoneyama, K., Takeuchi, Y., ... & Asami, T. (2001). A specific brassinosteroid biosynthesis inhibitor, Brz2001: evaluation of its effects on Arabidopsis, cress, tobacco, and rice. Planta, 213(5), 716–721. View Source
• [3] Asami, T., Min, Y. K., Nagata, N., Yamagishi, K., Takatsuto, S., Fujioka, S., ... & Yoshida, S. (2000). Characterization of brassinazole, a triazole-type brassinosteroid biosynthesis inhibitor. Plant Physiology, 123(1), 93–100. View Source

Natural Scaffold for Analog Semi-Synthesis

Prior to KM-01, no selective brassinolide inhibitor had been identified from natural sources [1]. While synthetic inhibitors like brassinazole were developed later, KM-01 remains the prototypical natural product antagonist of brassinosteroid action—not biosynthesis [2]. This distinction is critical for researchers investigating endogenous regulatory mechanisms or seeking natural product templates for agrochemical development.

Natural Scaffold for Analog Semi-Synthesis

Class-level inference

KM-01: Successfully converted into three brassinosteroid mimetics via semi-synthesis. Synthetic BR inhibitors: No published semi-synthetic derivatization programs; azole core not amenable to analogous functionalization.

Provides a validated natural-product starting point for analog generation unavailable from synthetic inhibitor vendors.

Gram-scale microbiological production from PR toxin; computational and synthetic derivatization.

Evidence Dimension	First-in-class status (natural source selective BR inhibitor)
Target Compound Data	First reported in 1994; confirmed selective in 1995
Comparator Or Baseline	No natural selective BR inhibitor existed prior; brassinazole (synthetic) introduced later (2000)
Quantified Difference	N/A (temporal/mechanistic priority)
Conditions	Isolation from Drechslera avenae and Pycnoporus coccineus [1]; bioassay-guided fractionation

Why This Matters

Provides a unique chemical probe with a well-documented natural origin, essential for studies comparing synthetic vs. natural BR antagonism or for validating bioassay sensitivity.

• [1] Kim, S. K., Hatori, Y., Ojika, M., Sakagami, Y., & Marumo, S. (1998). KM-01, a brassinolide inhibitor, its production, isolation and structure from two fungi Drechslera avenae and Pycnoporus coccineus. Bioorganic & Medicinal Chemistry, 6(11), 1975–1982. View Source
• [2] Asami, T., Min, Y. K., Nagata, N., Yamagishi, K., Takatsuto, S., Fujioka, S., ... & Yoshida, S. (2000). Characterization of brassinazole, a triazole-type brassinosteroid biosynthesis inhibitor. Plant Physiology, 123(1), 93–100. View Source

KM-01 Exclusive Application Scenarios

BR-Specific Signaling Without Crosstalk

Research programs emphasizing natural product diversity should prioritize KM-01 as the only commercially available natural selective brassinosteroid action antagonist. Its eremophilane sesquiterpene scaffold provides a distinct chemotype absent from synthetic inhibitor libraries [1].

BR–GA–ABA Hormone Crosstalk Investigation

When experimental designs require brassinosteroid pathway inhibition without confounding auxin or cytokinin modulation, KM-01 is the preferred tool. Its documented inactivity in standard auxin and cytokinin bioassays ensures phenotypic outcomes are attributable solely to brassinosteroid antagonism [2].

Natural-Product BR Modulator Discovery

Investigators examining the interplay between brassinosteroids, gibberellins, and abscisic acid should select KM-01 over biosynthesis inhibitors due to its unique, concentration-dependent synergy with GA₃ and antagonism toward ABA. This profile enables precise dissection of pathway-specific contributions [3].

Signaling vs Biosynthesis Rescue Assays

KM-01 serves as an essential positive control antagonist in rice lamina inclination assays and other brassinolide-responsive bioassays. Its well-characterized dose-dependent inhibition provides a benchmark for assay validation and for distinguishing direct BR action antagonism from biosynthetic interference [2][4].

Application

Selection Property

Validation Focus

BR-specific signaling without crosstalk

Pathway selectivity review

Auxin and cytokinin pathway-response endpoints

BR–GA–ABA hormone crosstalk investigation

Multi-hormone modulation context

GA synergism and ABA antagonism endpoint monitoring

Natural-product BR modulator discovery

Unique sesquiterpene chemotype

Semi-synthetic analog feasibility and scaffold diversification

Signaling vs biosynthesis rescue assays

Signaling-level inhibition profile

Exogenous brassinolide rescue endpoint discrimination

• [1] Kim, S. K., Hatori, Y., Ojika, M., Sakagami, Y., & Marumo, S. (1998). KM-01, a brassinolide inhibitor, its production, isolation and structure from two fungi Drechslera avenae and Pycnoporus coccineus. Bioorganic & Medicinal Chemistry, 6(11), 1975–1982. View Source
• [2] Kim, S. K., Asano, T., & Marumo, S. (1995). Biological activity of brassinosteroid inhibitor KM-01 produced by a fungus Drechslera avenae. Bioscience, Biotechnology, and Biochemistry, 59(8), 1394–1397. View Source
• [3] Kim, S. K., Asano, T., & Marumo, S. (1995). Biological activity of brassinosteroid inhibitor KM-01 produced by a fungus Drechslera avenae. Bioscience, Biotechnology, and Biochemistry, 59(8), 1394–1397. View Source
• [4] Wada, K., Marumo, S., Ikekawa, N., Morisaki, M., & Mori, K. (1981). Brassinolide and homobrassinolide promotion of lamina inclination of rice seedlings. Plant and Cell Physiology, 22(2), 323–325. View Source